Cas no 922504-48-1 (1,2,4-Thiadiazol-3-amine, 5-[(phenylmethyl)sulfonyl]-)

• Product Name: 1,2,4-Thiadiazol-3-amine, 5-[(phenylmethyl)sulfonyl]-
• CAS No: 922504-48-1
• MF: C₉H₉N₃O₂S₂
• MW: 255.316658735275
• CID: 740756
• PubChem ID: 15983917
• Update Time: 2025-04-19

1,2,4-Thiadiazol-3-amine, 5-[(phenylmethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazol-3-amine, 5-[(phenylmethyl)sulfonyl]-
• 5-benzylsulfonyl-1,2,4-thiadiazol-3-amine
• 5-(Phenylmethanesulfonyl)-1,2,4-thiadiazol-3-amine
• 922504-48-1
• SCHEMBL5299686
• DTXSID80580799

• Inchi： 1S/C9H9N3O2S2/c10-8-11-9(15-12-8)16(13,14)6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,10,12)
• InChI Key： OKVLFCYEKCSYFN-UHFFFAOYSA-N
• SMILES： S(C1=NC(N)=NS1)(CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 255.01361889g/mol
• Monoisotopic Mass: 255.01361889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 123Ų